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Compound of Interest
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3beta, 6beta-diol

cat. No.: B15591987

Compound Name:

An In-depth Technical Guide to Stigmasta-4,22-
diene-3beta,6beta-diol

For Researchers, Scientists, and Drug Development Professionals

Abstract

Stigmasta-4,22-diene-3beta,6beta-diol is a naturally occurring phytosterol that has garnered
interest within the scientific community for its potential therapeutic properties. As a member of
the stigmastane class of steroids, this compound has been associated with a range of
biological activities, including anti-inflammatory, antioxidant, and cytotoxic effects. This
technical guide provides a comprehensive overview of the chemical structure, physicochemical
properties, and known biological activities of Stigmasta-4,22-diene-3beta,6beta-diol, with a
focus on its potential applications in drug discovery and development. Detailed experimental
protocols and data are presented to facilitate further research and evaluation of this promising
natural product.

Chemical Structure and Properties

Stigmasta-4,22-diene-3beta,6beta-diol is a C29 steroid characterized by a tetracyclic
cyclopenta[a]phenanthrene skeleton with two hydroxyl groups at the C-3 and C-6 positions and
double bonds at C-4 and C-22.
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Chemical Structure:

While a definitive 2D structure image specifically for Stigmasta-4,22-diene-3beta,6beta-diol is

not readily available in public databases, a representative structure can be confidently inferred

from its IUPAC name and the known structures of closely related stigmastane steroids. The

structure is consistent with analyses confirmed by 1H-NMR.[1]

(Representational Structure)

l=.Chemical structure of Stigmasta-4,22-diene-3beta,6beta-diol

Table 1: Chemical Identifiers and Properties

Property Value Source
(3S,6R,8R,9S5,10R,13R,14S,1
7R)-17-[(E,2R,5S)-5-ethyl-6-
methylhept-3-en-2-yl]-10,13-
dimethyl- Inferred from related

IUPAC Name
2,3,4,6,7,8,9,11,12,14,15,16,1 compounds
7-dodecahydro-1H-
cyclopenta[a]phenanthren-3,6-
diol

CAS Number 167958-89-6 [21[31[41[5]16]

Molecular Formula C29H4802 [3]

Molecular Weight 428.69 g/mol [3]

Appearance Powder [1]

Purity >98% [1]

Table 2: Predicted Physicochemical Properties
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Property Value Source
N _ 535.7 + 38.0 °C (at 760
Boiling Point [3]
mmHgQ)
Density 1.03 £ 0.1 g/cm3 [3]
Flash Point 219.7+21.4°C [3]
pKa 14.25+0.70 [2]

Biological Activities and Potential Signaling
Pathways

Stigmasta-4,22-diene-3beta,6beta-diol has been reported to exhibit several biological
activities, suggesting its potential as a lead compound for the development of new therapeutic
agents.

Anti-inflammatory Activity

Marine sterols, a class of compounds that includes Stigmasta-4,22-diene-3beta,6beta-diol,
are known to possess anti-inflammatory properties.[7] These effects are often mediated
through the modulation of key inflammatory signaling pathways. One of the central pathways in
inflammation is the Nuclear Factor-kappa B (NF-kB) signaling cascade.

Proposed Anti-inflammatory Signaling Pathway:
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Caption: Proposed inhibition of the NF-kB signaling pathway.
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Cytotoxic Activity

Several steroidal compounds have demonstrated cytotoxic effects against various cancer cell
lines. This activity is often attributed to the induction of apoptosis, or programmed cell death.

Potential Apoptosis Induction Pathway:
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Caption: Potential intrinsic pathway of apoptosis induction.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b15591987?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15591987?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Antioxidant Activity

The antioxidant potential of steroidal compounds is an area of active research. Antioxidant
capacity is often evaluated by the ability of a compound to scavenge free radicals.

Experimental Protocols
Isolation and Purification

Stigmasta-4,22-diene-3beta,6beta-diol can be isolated from various natural sources,
particularly marine organisms like fungi and sponges.[7][8][9][10][11] A general workflow for the
isolation and purification of sterols from marine sources is outlined below.

General Workflow for Sterol Isolation:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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